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Compound of Interest

Compound Name: Boc-NH-Piperidine-C5-OH

Cat. No.: B15543215 Get Quote

An In-depth Technical Guide on the Safety and Handling of Boc-NH-Piperidine-C5-OH

Disclaimer: This document provides a summary of available safety and handling information for

Boc-NH-Piperidine-C5-OH and related compounds. A specific Safety Data Sheet (SDS) for

Boc-NH-Piperidine-C5-OH (CAS No. 1229442-84-5) was not publicly available at the time of

this writing. The information on hazards, handling, and first aid is inferred from data on

structurally related compounds, such as piperidine and 1-Boc-piperidine. Therefore, this guide

should be used for informational purposes only. Always obtain and consult the substance-

specific Safety Data Sheet from the supplier before handling this compound.

Introduction
Boc-NH-Piperidine-C5-OH is a bifunctional linker molecule commonly used in the synthesis of

Proteolysis Targeting Chimeras (PROTACs).[1][2][3] PROTACs are an emerging class of

therapeutic agents that utilize the cell's own ubiquitin-proteasome system to degrade specific

target proteins. This guide is intended for researchers, scientists, and drug development

professionals, providing a comprehensive overview of the available safety and handling

information to ensure its safe use in a laboratory setting.

Physical and Chemical Properties
The following table summarizes the known physical and chemical properties of Boc-NH-
Piperidine-C5-OH.
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Property Value Reference

CAS Number 1229442-84-5 [2]

Molecular Formula C15H30N2O3 [2]

Molecular Weight 286.41 g/mol [2]

Appearance Not specified (likely a solid)

Purity >95% (typical)

Solubility Not specified

Boiling Point Not specified

Melting Point Not specified

Hazard Identification
As a specific SDS for Boc-NH-Piperidine-C5-OH is not available, this section infers potential

hazards from the parent heterocycle, piperidine, and the N-protected derivative, 1-Boc-

piperidine. The presence of the Boc protecting group is expected to reduce the reactivity and

toxicity of the amine compared to piperidine, but caution is still warranted.
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Hazard Category
Piperidine (CAS
110-89-4)

1-Boc-piperidine
(CAS 75844-69-8)

Inferred Potential
Hazards for Boc-
NH-Piperidine-C5-
OH

Flammability
Highly flammable

liquid and vapor.[4]

Combustible material.

[5]

May be combustible.

Keep away from heat

and ignition sources.

Acute Toxicity (Oral) Harmful if swallowed. No data available.
May be harmful if

swallowed.

Acute Toxicity

(Dermal)

Toxic in contact with

skin.
No data available.

May be harmful in

contact with skin.

Acute Toxicity

(Inhalation)
Toxic if inhaled.

May be harmful if

inhaled.[6]

May be harmful if

inhaled as dust or

aerosol.

Skin

Corrosion/Irritation

Causes severe skin

burns and eye

damage.

May cause skin

irritation.[5]

May cause skin and

eye irritation.

Serious Eye

Damage/Irritation

Causes severe eye

damage.

May cause eye

irritation.[5]

May cause serious

eye irritation.

Specific Target Organ

Toxicity

Material is extremely

destructive to tissue of

the mucous

membranes and

upper respiratory

tract.

No data available.
May cause respiratory

tract irritation.

GHS Pictograms (Inferred based on related compounds):

Harmful: (GHS07)

Health Hazard: (GHS08) - Potentially, pending further data.

Handling and Storage
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Proper handling and storage procedures are critical to ensure the safety of laboratory

personnel.

Aspect Recommendation

Ventilation
Use only in a well-ventilated area, preferably in

a chemical fume hood.[5]

Personal Protective Equipment (PPE)

- Eye/Face Protection: Wear safety glasses with

side-shields or goggles.[5] - Skin Protection:

Wear protective gloves (e.g., nitrile), a lab coat,

and closed-toe shoes.[5] - Respiratory

Protection: If dusts or aerosols are generated,

use a NIOSH-approved respirator.[6]

Hygiene Measures
Wash hands thoroughly after handling.[5] Do not

eat, drink, or smoke in the laboratory.

Storage

Keep container tightly closed in a dry, cool, and

well-ventilated place.[5][6] Recommended

storage temperature may vary; consult the

Certificate of Analysis.[1][3] Keep away from

strong oxidizing agents and acids.[5]

First Aid Measures
In case of exposure, follow these first aid measures and seek medical attention.
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Exposure Route First Aid Measures

Inhalation

Move the victim to fresh air and keep at rest in a

position comfortable for breathing. If not

breathing, give artificial respiration. Get medical

attention if symptoms occur.[5][6]

Skin Contact

Take off immediately all contaminated clothing.

Wash off with soap and plenty of water for at

least 15 minutes. If skin irritation persists, call a

physician.[5]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing for at least 15 minutes. Get

medical attention.[5]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Call a physician or poison

control center immediately.[6]

Accidental Release Measures
In the event of a spill, follow these procedures:

Measure Protocol

Personal Precautions
Use personal protective equipment.[6] Ensure

adequate ventilation. Avoid dust formation.[6]

Environmental Precautions Do not let product enter drains.

Containment and Cleanup
Sweep up and shovel into a suitable, closed

container for disposal.[6]

Experimental Protocol: Safe Handling Workflow
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The following is a general protocol for the safe handling of Boc-NH-Piperidine-C5-OH in a

research setting.

Objective: To safely handle and use Boc-NH-Piperidine-C5-OH for experimental purposes.

Materials:

Boc-NH-Piperidine-C5-OH

Appropriate solvents

Personal Protective Equipment (PPE): safety goggles, lab coat, nitrile gloves

Chemical fume hood

Spatula, weighing paper, glassware

Waste container

Procedure:

Preparation:

Consult the Safety Data Sheet (SDS) provided by the supplier.

Ensure a chemical fume hood is available and functioning correctly.

Put on all required PPE.

Weighing and Dispensing:

Perform all weighing and dispensing operations within the chemical fume hood to

minimize inhalation exposure.

Use a spatula to handle the solid compound. Avoid generating dust.

If transferring to a container with a solvent, add the solid to the solvent slowly to avoid

splashing.
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Reaction Setup:

Conduct all reactions involving Boc-NH-Piperidine-C5-OH in a chemical fume hood.

Ensure all glassware is properly secured.

Post-Reaction:

Quench the reaction mixture safely, if necessary.

Clean all glassware thoroughly after use.

Waste Disposal:

Dispose of all waste (unreacted compound, contaminated materials) in a designated and

properly labeled hazardous waste container according to institutional and local

regulations.

Decontamination:

Wipe down the work area in the fume hood.

Remove and dispose of gloves properly.

Wash hands thoroughly with soap and water.

Visualizations
The following diagram illustrates the logical workflow for the safe handling of a chemical

compound like Boc-NH-Piperidine-C5-OH.
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Safe Handling Workflow for Boc-NH-Piperidine-C5-OH
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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